Cas no 536704-18-4 (ethyl 2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)propanoate
• CAS No: 536704-18-4
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 6272155
• PubChem ID: 4564004
• Update Time: 2024-01-06

ethyl 2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)propanoate
• ethyl 2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]propanoate
• AKOS002053718
• ZINC02720649
• Oprea1_615274
• ethyl 2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)propanoate
• 536704-18-4
• ethyl 2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)propanoate
• F0580-0172

• Inchi： 1S/C21H19N3O3S/c1-3-27-20(26)13(2)28-21-23-17-15-11-7-8-12-16(15)22-18(17)19(25)24(21)14-9-5-4-6-10-14/h4-13,22H,3H2,1-2H3
• InChI Key： UKUSQFLKBFSKRO-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)C)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.11471265g/mol
• Monoisotopic Mass: 393.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines